Cas no 13103-49-6 (1-Propanol, 3-chloro-2,2-bis(chloromethyl)-, acetate)

1-Propanol, 3-chloro-2,2-bis(chloromethyl)-, acetate structure
13103-49-6 structure
Product Name:1-Propanol, 3-chloro-2,2-bis(chloromethyl)-, acetate
CAS No:13103-49-6
MF:C7H13Cl3O3
MW:251.535320043564
CID:1227528
PubChem ID:71354558
Update Time:2025-04-20

1-Propanol, 3-chloro-2,2-bis(chloromethyl)-, acetate Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 3-chloro-2,2-bis(chloromethyl)-, acetate
    • acetic acid,3-chloro-2,2-bis(chloromethyl)propan-1-ol
    • Acetic acid--3-chloro-2,2-bis(chloromethyl)propan-1-ol (1/1)
    • 13103-49-6
    • DTXSID30779050
    • Inchi: 1S/C5H9Cl3O.C2H4O2/c6-1-5(2-7,3-8)4-9;1-2(3)4/h9H,1-4H2;1H3,(H,3,4)
    • InChI Key: AVBARPBMOPJWQQ-UHFFFAOYSA-N
    • SMILES: ClCC(CCl)(CCl)CO.OC(C)=O

Computed Properties

  • Exact Mass: 249.993027g/mol
  • Monoisotopic Mass: 249.993027g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 95.4
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5Ų

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